(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound "(Z)-N-(3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)acetamide" is a structurally complex molecule featuring a benzo[d]thiazole core substituted with a 2-methoxyethyl group, a thioacetamide linkage, and a thiazol-2-ylamino moiety. Such heterocyclic systems are often explored for pharmaceutical applications due to their ability to engage in hydrogen bonding, π-π stacking, and interactions with biological targets like enzymes or receptors . While direct data on this compound’s synthesis or activity are absent in the provided evidence, its structural analogs in the literature highlight key trends in physicochemical properties and reactivity.
Properties
IUPAC Name |
2-[2-[[3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]amino]-2-oxoethyl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3S3/c1-24-8-7-21-12-4-2-3-5-13(12)27-17(21)20-15(23)11-25-10-14(22)19-16-18-6-9-26-16/h2-6,9H,7-8,10-11H2,1H3,(H,18,19,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKCGGXJROVYUTA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C2=CC=CC=C2SC1=NC(=O)CSCC(=O)NC3=NC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3S3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The target compound shares functional motifs with several classes of heterocyclic derivatives:
- Benzothiazole/Thiadiazole Hybrids: Compounds like N-[3-(3-Methylphenyl)-5-(3-dimethylamino-acryloyl)-3H-[1,3,4]-thiadiazol-2-ylidene]-benzamide (4g) () feature a thiadiazole ring fused with acryloyl and benzamide groups. In contrast, the target molecule replaces the thiadiazole with a benzo[d]thiazole scaffold, which may enhance aromatic π-system interactions while introducing steric bulk from the 2-methoxyethyl substituent .
- Thioacetamide Derivatives: The thioacetamide group in the target compound is structurally analogous to N-{2,2,2-trichloro-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]ethyl}acetamide (4.1) (). However, the presence of a trichloroethyl group in 4.1 likely reduces solubility compared to the target’s methoxyethyl chain .
- Thiazolidine/Azetidine Systems: Derivatives such as 2-(benzimidazole)-N-(3-chloro-2-(4-substitutedphenyl)-2-methyl-4-oxoazetidin-1-yl) acetamide (5a-c) () incorporate azetidine rings, which are conformationally constrained.
Physicochemical Properties
Key comparisons of melting points, yields, and spectral data are summarized below:
- Melting Points : The target compound’s methoxyethyl group may lower its melting point compared to chlorophenyl or trichloroethyl analogs (e.g., 4h, 4.1) due to reduced crystallinity .
- Synthetic Efficiency : Yields for thiadiazole derivatives (82–97.4%) suggest robust cyclization protocols, while the target’s synthesis may require optimized conditions for imine formation and thioether linkage .
- Spectroscopic Trends : The target’s IR spectrum would likely show C=O stretches near 1650–1700 cm⁻¹, similar to 4g and 4.1, but distinct N-H and C-S stretches (~1250–1360 cm⁻¹) due to the thioacetamide group .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
